Cas no 7461-37-2 (Benzamide,4-chloro-N,N-bis(phenylmethyl)-)

Benzamide,4-chloro-N,N-bis(phenylmethyl)- structure
7461-37-2 structure
Product Name:Benzamide,4-chloro-N,N-bis(phenylmethyl)-
CAS No:7461-37-2
MF:C21H18ClNO
MW:335.826724529266
CID:579161
PubChem ID:346692
Update Time:2025-04-19

Benzamide,4-chloro-N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,4-chloro-N,N-bis(phenylmethyl)-
    • N,N-dibenzyl-4-chlorobenzamide
    • (4-chlorophenyl)-N,N-bisbenzylcarboxamide
    • Dibenzyl-p-chlorbenzamid
    • N,N-Dibenzyl-4-chlorbenzamid
    • N,N-dibenzyl-p-chlorobenzamide
    • N.N-Dibenzyl-p-chlorbenzamid
    • NSC404984
    • Oprea1_798303
    • DTXSID00323842
    • 7461-37-2
    • ST51015387
    • NSC-404984
    • AKOS002707195
    • NSC 404984
    • Inchi: 1S/C21H18ClNO/c22-20-13-11-19(12-14-20)21(24)23(15-17-7-3-1-4-8-17)16-18-9-5-2-6-10-18/h1-14H,15-16H2
    • InChI Key: ZLDSBNHERHXHHL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 335.10784
  • Monoisotopic Mass: 335.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 5.18260
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